2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[(2-methoxyphenyl)carbamothioyl]acetamide
• InChI: InChI=1S/C16H15ClN2O2S/c1-21-14-5-3-2-4-13(14)18-16(22)19-15(20)10-11-6-8-12(17)9-7-11/h2-9H,10H2,1H3,(H2,18,19,20,22)
• InChI Key: BSNGPKMPLDUIPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=S)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol

Description

2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide, also known as CMCA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide is not fully understood. However, studies have shown that 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain. By inhibiting the activity of COX-2, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide reduces the production of prostaglandins, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been shown to have anti-inflammatory and analgesic effects in animal studies. In addition, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been shown to have herbicidal properties, making it a potential candidate for the development of new herbicides. However, further studies are needed to fully understand the biochemical and physiological effects of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide in lab experiments is its potential applications in various fields of scientific research, including medicine, agriculture, and environmental science. However, one of the limitations of using 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide in lab experiments is its toxicity. 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been shown to be toxic to some animal species, and further studies are needed to determine its toxicity in humans.

Future Directions

There are several future directions for the study of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide. One direction is the development of new drugs for the treatment of pain and inflammation based on the anti-inflammatory and analgesic properties of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide. Another direction is the development of new herbicides based on the herbicidal properties of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide. In addition, further studies are needed to determine the toxicity of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide in humans and its potential applications in the removal of heavy metals from contaminated soils and water.
Conclusion:
In conclusion, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. The synthesis method of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide involves the reaction of 2-(4-chlorophenyl)acetic acid with thionyl chloride to form 2-(4-chlorophenyl)acetyl chloride, which is then reacted with 2-methoxyaniline to form the intermediate product, 2-(4-chlorophenyl)-N-(2-methoxyphenyl)acetamide. This intermediate product is then reacted with carbon disulfide and potassium hydroxide to form the final product, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide. 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In addition, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been shown to have herbicidal properties, making it a potential candidate for the development of new herbicides. However, further studies are needed to fully understand the biochemical and physiological effects of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide, its toxicity in humans, and its potential applications in the removal of heavy metals from contaminated soils and water.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide involves the reaction of 2-(4-chlorophenyl)acetic acid with thionyl chloride to form 2-(4-chlorophenyl)acetyl chloride, which is then reacted with 2-methoxyaniline to form the intermediate product, 2-(4-chlorophenyl)-N-(2-methoxyphenyl)acetamide. This intermediate product is then reacted with carbon disulfide and potassium hydroxide to form the final product, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide.

Scientific Research Applications

2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In agriculture, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been shown to have herbicidal properties, making it a potential candidate for the development of new herbicides. In environmental science, 2-(4-chlorophenyl)-N-{[(2-methoxyphenyl)amino]carbonothioyl}acetamide has been shown to have potential applications in the removal of heavy metals from contaminated soils and water.